Cas no 892292-63-6 (2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one)

• Product Name: 2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one
• CAS No: 892292-63-6
• MF: C₁₃H₁₀N₂OS₂
• MW: 274.361299991608
• MDL: MFCD22125199
• CID: 1025781
• PubChem ID: 3243363
• Update Time: 2025-10-31

2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one
• 2-(Methyl(phenyl)amino)-4H-thieno-[3,2-d][1,3]thiazin-4-one
• 2-(N-methylanilino)thieno[3,2-d][1,3]thiazin-4-one
• 2-(N-METHYL-N-PHENYLAMINO)-4H-THIENO[3,2-D][1,3]THIAZIN-4-ONE
• 2-[methyl(phenyl)amino]-4H-thieno[3,2-d][1,3]thiazin-4-one
• SMR000022944
• MLS000044834
• HMS2411H08
• AX8224197
• AB0027388
• ST24021885
• W9216
• A861267
• MFCD22125199
• AKOS015919585
• 2-[Methyl(phenyl)amino]-4H-thieno[3,2-d]-1,3-thiazin-4-one
• CHEMBL1558676
• EU-0023211
• 892292-63-6
• DTXSID70390541
• 2-(Methyl(phenyl)amino)-4H-thieno[3 pound not2-d][1 pound not3]thiazin-4-one
• CS-0006091
• DS-1717
• DB-354983

• MDL： MFCD22125199
• Inchi： 1S/C13H10N2OS2/c1-15(9-5-3-2-4-6-9)13-14-10-7-8-17-11(10)12(16)18-13/h2-8H,1H3
• InChI Key： MESMPGDSDNSESV-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C=CS2)N=C1N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.02300
• Monoisotopic Mass: 274.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2
• XLogP3: 3.4

Experimental Properties

• PSA: 89.68000
• LogP: 3.48590

2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one

2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one

The compound 2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one (CAS No. 892292-63-6) is a highly specialized organic compound with a unique molecular structure. This compound belongs to the class of thiazine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a thieno[3,2-d][1,3]thiazin-4-one core structure, which is a fused bicyclic system combining a thiophene ring and a thiazine ring. The substituent at the 2-position of the thiazine ring is a methyl(phenyl)amino group, which introduces additional electronic and steric effects into the molecule.

Recent studies have highlighted the potential of thiazine derivatives in various fields. For instance, researchers have explored the antimicrobial properties of this compound class, demonstrating significant activity against Gram-positive and Gram-negative bacteria. Additionally, the methyl(phenyl)amino substituent has been shown to enhance the bioavailability and stability of the compound, making it a promising candidate for drug delivery systems.

The synthesis of 2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The key intermediates in its synthesis are carefully controlled to ensure high purity and yield. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving selectivity.

In terms of applications, this compound has shown potential in the development of anticancer agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its selective cytotoxicity towards cancer cells suggests that it could be developed into a targeted therapy with minimal side effects on healthy cells.

The molecular structure of 892292-63-6 also lends itself to applications in optoelectronics. The fused aromatic system contributes to its strong absorption properties in the visible spectrum, making it a candidate for use in organic light-emitting diodes (OLEDs). Researchers are currently investigating its performance under various operating conditions to assess its suitability for commercial applications.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Studies have shown that under aerobic conditions, the compound undergoes slow degradation via hydrolytic pathways. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-(Methyl(phenyl)amino)-4H-thieno[3,2-d][1,3]thiazin-4-one (CAS No. 892292-63-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in pharmaceuticals, materials science, and beyond.